Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: ethyl 5-methyl-4-(3-methylpiperidin-1-yl)thieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H21N3O2S/c1-4-21-16(20)13-11(3)12-14(17-9-18-15(12)22-13)19-7-5-6-10(2)8-19/h9-10H,4-8H2,1-3H3
• InChI Key: KFWNZVZKJYNNCW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(N=CN=C2S1)N3CCCC(C3)C)C

Description

Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate, also known as Compound A, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties. This compound belongs to the thienopyrimidine class of molecules, which have been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A is not fully understood. However, studies have suggested that it may act by inhibiting the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory and immune responses. In addition, Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that it inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in LPS-stimulated macrophages. In addition, Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been shown to inhibit the replication of HCV in vitro. These effects suggest that Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A may have potential therapeutic applications in the treatment of inflammatory diseases, cancer, and viral infections.

Advantages and Limitations for Lab Experiments

Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. In addition, its potential therapeutic properties make it an attractive target for drug development. However, there are also limitations to its use in lab experiments. For example, the mechanism of action of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A is not fully understood, and further studies are needed to elucidate its mode of action. In addition, the effects of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A on human subjects have not been fully studied, and its safety and efficacy as a therapeutic agent have not been established.

Future Directions

There are several future directions for research on Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A. One potential area of research is the development of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A as a therapeutic agent for the treatment of inflammatory diseases, cancer, and viral infections. In addition, further studies are needed to elucidate the mechanism of action of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A and its effects on human subjects. Furthermore, the development of analogs of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A with improved pharmacological properties may lead to the discovery of more potent and selective compounds for therapeutic use. Finally, the use of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A as a tool compound for the study of NF-κB and HDAC regulation may lead to the discovery of new targets for drug development.

Synthesis Methods

The synthesis of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A involves the reaction of 5-methyl-4-(3-methyl-1-piperidinyl)thiophene-2-carboxylic acid with ethyl chloroformate in the presence of triethylamine. The resulting compound is then treated with ammonium carbonate and heated to yield Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A. This method has been optimized to produce high yields of Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A with high purity.

Scientific Research Applications

Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been the subject of scientific research due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. In vitro studies have shown that Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. In addition, Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, Ethyl 5-methyl-4-(3-methyl-1-piperidinyl)thieno[2,3-d]pyrimidine-6-carboxylate A has been shown to inhibit the replication of hepatitis C virus (HCV) in vitro.